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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769676 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: TS 155-2 is a macrocyclic lactone, related to hygrolidin, produced by a species of

Streptomyces.[1][2] It has been identified as an inhibitor of thrombin-induced calcium entry into

cells.[1][2] The original patent for TS 155-2 suggests potential hypotensive, anti-platelet, anti-

ischemic, and anti-inflammatory activities.[1] A thorough understanding of its solubility in

common laboratory solvents is crucial for the design and execution of in vitro and in vivo

studies. This document provides a summary of the available solubility data for TS 155-2 in

dimethyl sulfoxide (DMSO) and ethanol, along with a detailed protocol for determining its

quantitative solubility.

Data Presentation: Solubility of TS 155-2
While qualitative data indicates that TS 155-2 is soluble in both DMSO and ethanol, specific

quantitative solubility values are not readily available in the public domain. The following table

summarizes the currently available information. Researchers are strongly encouraged to

determine the quantitative solubility for their specific experimental conditions.
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Compound Solvent
Qualitative
Solubility

Quantitative
Solubility (mg/mL)

TS 155-2
Dimethyl Sulfoxide

(DMSO)
Soluble Data not available

TS 155-2 Ethanol Soluble Data not available

Experimental Protocols: Determination of TS 155-2
Solubility
The following protocol is a generalized method for determining the saturation solubility of a

compound in a given solvent at a specific temperature. This can be adapted for determining the

quantitative solubility of TS 155-2 in both DMSO and ethanol.

Objective: To determine the saturation solubility of TS 155-2 in DMSO and ethanol at a

controlled temperature.

Materials:

TS 155-2 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Volumetric flasks

Pipettes

Microcentrifuge tubes or vials

Thermostatically controlled shaker or water bath

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer
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Analytical balance

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of TS 155-2 to a known volume of the selected solvent (DMSO or

ethanol) in a series of vials.

Ensure a visible amount of undissolved solid remains at the bottom of each vial to confirm

that a supersaturated solution has been created.

Equilibration:

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved compound is reached.

Sample Clarification:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a short period to let the excess solid settle.

Carefully pipette the supernatant and filter it through a 0.22 µm syringe filter to remove any

remaining undissolved particles. This step is critical to ensure that only the dissolved

compound is being measured.

Quantification:

Prepare a series of standard solutions of TS 155-2 of known concentrations in the

respective solvent.

Analyze the filtered supernatant and the standard solutions using a calibrated HPLC-UV or

UV-Vis spectrophotometry method.
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For HPLC: An isocratic elution with a suitable mobile phase on a C18 column is a

common starting point. The detection wavelength should be set to the maximum

absorbance of TS 155-2.

For UV-Vis spectrophotometry: Measure the absorbance at the wavelength of maximum

absorption for TS 155-2 and determine the concentration using a calibration curve

generated from the standard solutions.

Data Analysis:

Calculate the concentration of TS 155-2 in the filtered supernatant. This concentration

represents the saturation solubility of TS 155-2 in the solvent at the specified temperature.

It is recommended to perform the experiment in triplicate to ensure the reproducibility of

the results.

Visualizations
Signaling Pathway of TS 155-2
TS 155-2 is known to block the entry of calcium (Ca2+) into cells that is triggered by thrombin.

Thrombin stimulates an increase in cytosolic Ca2+ which is a key event in the signal

transduction pathways in various cell types, including platelets, fibroblasts, and smooth muscle

cells.
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Caption: Signaling pathway of TS 155-2 as a thrombin-induced Ca2+ influx inhibitor.

Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the experimental protocol for determining the

solubility of TS 155-2.
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Caption: Experimental workflow for determining the solubility of TS 155-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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